Cas no 2877707-64-5 (4-[1-(5-bromo-3-fluoropyridin-2-yl)pyrrolidine-3-carbonyl]morpholine)

• Product Name: 4-[1-(5-bromo-3-fluoropyridin-2-yl)pyrrolidine-3-carbonyl]morpholine
• CAS No: 2877707-64-5
• MF: C₁₄H₁₇BrFN₃O₂
• MW: 358.206085920334
• CID: 5309990
• PubChem ID: 165431892
• Update Time: 2025-05-26

4-[1-(5-bromo-3-fluoropyridin-2-yl)pyrrolidine-3-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• F6806-7740
• 4-[1-(5-bromo-3-fluoropyridin-2-yl)pyrrolidine-3-carbonyl]morpholine
• 2877707-64-5
• AKOS040882018
• [1-(5-Bromo-3-fluoro-2-pyridinyl)-3-pyrrolidinyl]-4-morpholinylmethanone

• Inchi： 1S/C14H17BrFN3O2/c15-11-7-12(16)13(17-8-11)19-2-1-10(9-19)14(20)18-3-5-21-6-4-18/h7-8,10H,1-6,9H2
• InChI Key： UMLCOMMRXJIBMU-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC=C(Br)C=C2F)C1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 357.04882g/mol
• Monoisotopic Mass: 357.04882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.534±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 502.4±50.0 °C(Predicted)
• pka: 2.28±0.39(Predicted)

Additional information on 4-[1-(5-bromo-3-fluoropyridin-2-yl)pyrrolidine-3-carbonyl]morpholine

4-[1-(5-Bromo-3-fluoropyridin-2-yl)pyrrolidine-3-carbonyl]morpholine: A Comprehensive Overview

The compound with CAS No. 2877707-64-5, commonly referred to as 4-[1-(5-bromo-3-fluoropyridin-2-yl)pyrrolidine-3-carbonyl]morpholine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which integrates a morpholine ring system with a substituted pyrrolidine moiety and a bromo-fluoropyridine group. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent advancements in chemical synthesis have enabled researchers to explore the chemical structure of this compound in greater detail. The morpholine ring, a six-membered heterocycle containing oxygen, serves as a versatile scaffold for various functional groups. In this case, the morpholine is substituted at the 4-position with a pyrrolidine-derived carbonyl group. The pyrrolidine ring itself is further substituted at the 1-position with a bromo-fluoropyridine group, which introduces additional electronic and steric effects into the molecule.

The bromo-fluoropyridine moiety is particularly interesting due to its potential to modulate the electronic properties of the molecule. Bromine and fluorine atoms are known for their electron-withdrawing effects, which can influence the reactivity and stability of the compound. Recent studies have shown that such substituents can enhance the binding affinity of the molecule to specific biological targets, making it a promising candidate for drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, condensations, and oxidations. The synthesis begins with the preparation of the bromo-fluoropyridine precursor, followed by its coupling with a pyrrolidine derivative. The final step involves the incorporation of the morpholine ring through a carefully controlled reaction sequence. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both analytical and biological studies.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated that it exhibits potent inhibitory activity against several key enzymes involved in disease pathways. For instance, studies have shown that it can inhibit kinases associated with cancer progression and inflammatory conditions. Additionally, preliminary pharmacokinetic studies suggest that the compound has favorable absorption and metabolism profiles, making it a viable candidate for further preclinical testing.

One of the most exciting aspects of this compound is its potential application in drug development. Given its unique structure and biological properties, it has been proposed as a lead compound for designing novel therapeutics targeting various diseases, including cancer and inflammatory disorders. Researchers are currently exploring its ability to modulate specific signaling pathways and its potential for use in combination therapies.

In conclusion, 4-[1-(5-bromo-3-fluoropyridin-2-yl)pyrrolidine-3-carbonyl]morpholine (CAS No. 2877707-64-5) represents a significant advancement in medicinal chemistry. Its intricate structure, combined with its promising biological activity, positions it as a valuable tool for exploring new therapeutic strategies. As research continues to unfold, this compound holds great potential for contributing to the development of innovative treatments for various diseases.